4-chloro-N-cyclohexyl-1-naphthalenesulfonamide

• IUPAC Name: 4-chloro-N-cyclohexylnaphthalene-1-sulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c17-15-10-11-16(14-9-5-4-8-13(14)15)21(19,20)18-12-6-2-1-3-7-12/h4-5,8-12,18H,1-3,6-7H2
• InChI Key: DWNUYTSHLRPMFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC=C(C3=CC=CC=C32)Cl
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

Synthesis Analysis

The synthesis of naphthalenesulfonamide derivatives, including structures similar to 4-chloro-N-cyclohexyl-1-naphthalenesulfonamide, involves multiple steps and techniques. For instance, a related compound, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, was synthesized and characterized by elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, highlighting the diversity of synthetic routes and the complexity of achieving desired naphthalenesulfonamide structures (Özer et al., 2009).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated through various spectroscopic methods and single-crystal X-ray diffraction studies. For example, the crystal structure of N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide revealed that the cyclohexane ring adopts a chair conformation, and the molecular conformation is stabilized by an intramolecular hydrogen bond, forming a pseudo-six-membered ring (Özer et al., 2009).

Chemical Reactions and Properties

Naphthalenesulfonamide derivatives exhibit a range of chemical behaviors depending on their structural features. For instance, N-(6-phenylhexyl)-5-chloro-1-naphthalenesulfonamide demonstrated an ability to activate protein kinase C, suggesting specific chemical interactions based on its molecular structure (Ito et al., 1986). This illustrates the potential for naphthalenesulfonamide compounds to participate in biochemical pathways and reactions.

Physical Properties Analysis

The physical properties of naphthalenesulfonamide derivatives, such as solubility, melting point, and crystal structure, can significantly influence their application and behavior in various environments. Detailed analyses, including single-crystal X-ray diffraction studies, provide insights into these properties, as seen in related research on similar compounds (Özer et al., 2009).

Chemical Properties Analysis

The chemical properties of 4-chloro-N-cyclohexyl-1-naphthalenesulfonamide derivatives, including reactivity, stability, and potential interactions with biological molecules, are crucial for understanding their applications and effects. Studies on related compounds have shown various biological activities, such as the potential to inhibit or stimulate enzyme activities, indicating the importance of detailed chemical property analysis (Ito et al., 1986).

Safety and Hazards

The safety data sheet for a related compound, 4-Chloro-1-naphthol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools. These precautions might also be applicable to 4-chloro-N-cyclohexyl-1-naphthalenesulfonamide.